Cas no 1807293-58-8 (Ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate)

• Product Name: Ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate
• CAS No: 1807293-58-8
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4956075
• Update Time: 2025-05-21

Ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate

• Inchi： 1S/C11H8F3NO2/c1-2-17-11(16)8-4-9(12)6(5-15)3-7(8)10(13)14/h3-4,10H,2H2,1H3
• InChI Key： XYSTWZQPDIVYQA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=CC=1C(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate

Ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate (CAS No. 1807293-58-8): A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Applications

Ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate (CAS 1807293-58-8) is an emerging fluorinated aromatic compound that has gained significant attention in medicinal chemistry and agrochemical research. This multifunctional benzoate derivative combines several valuable structural features - a cyano group, difluoromethyl moiety, and fluorine atom - making it an attractive building block for the synthesis of biologically active molecules.

The growing demand for fluorinated pharmaceutical intermediates has positioned ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate as a compound of particular interest. Recent studies indicate that incorporation of fluorine atoms and fluorinated groups can significantly improve a drug molecule's metabolic stability, membrane permeability, and binding affinity. These properties explain why approximately 30% of newly approved drugs contain fluorine atoms.

From a synthetic chemistry perspective, CAS 1807293-58-8 offers multiple reactive sites for further functionalization. The ethyl ester group can undergo hydrolysis or transesterification, while the cyano functionality can be transformed into various nitrogen-containing groups such as amides, amidines, or tetrazoles. The difluoromethyl group at the 2-position is particularly valuable as it can serve as a bioisostere for hydroxyl or methyl groups while providing enhanced metabolic stability.

In pharmaceutical applications, researchers are exploring ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound's structural features make it suitable for developing treatments targeting inflammatory diseases, metabolic disorders, and certain types of cancer. Recent patent literature reveals several drug discovery programs utilizing this fluorinated benzoate derivative as a key intermediate.

The agrochemical industry has also shown increasing interest in CAS 1807293-58-8 for developing novel pesticides and herbicides. Fluorinated compounds often demonstrate improved pesticidal activity, environmental stability, and selective toxicity. The difluoromethyl-fluorobenzoate structure may contribute to these desirable properties while maintaining favorable environmental profiles.

From a market perspective, the demand for specialty fluorinated compounds like ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate continues to grow steadily. Industry analysts project the global market for fluorinated pharmaceutical intermediates to expand at a CAGR of 5-7% through 2028, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors.

Manufacturers of CAS 1807293-58-8 typically employ multi-step synthetic routes starting from commercially available fluorinated precursors. Quality control is critical, with most suppliers offering the compound at ≥98% purity, verified by HPLC, NMR, and mass spectrometry. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain the compound's stability over extended periods.

Researchers working with ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate should be aware of its physical properties: molecular weight of 243.17 g/mol, typically appearing as a white to off-white crystalline powder with limited solubility in water but good solubility in common organic solvents like ethanol, acetonitrile, and dichloromethane.

The future outlook for 1807293-58-8 appears promising, with potential applications expanding into materials science and specialty chemicals. Its unique combination of functional groups makes it a candidate for developing advanced materials with specific electronic or optical properties. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications for this versatile fluorinated building block across multiple scientific disciplines.

For synthetic chemists and researchers, understanding the reactivity patterns of ethyl 4-cyano-2-difluoromethyl-5-fluorobenzoate is essential. The compound can participate in various transformations including nucleophilic aromatic substitution (particularly at the 5-fluoro position), ester hydrolysis or reduction, and cyano group conversions. These diverse reaction pathways enable the synthesis of numerous derivatives for structure-activity relationship studies.

In conclusion, CAS 1807293-58-8 represents an important addition to the toolbox of fluorinated synthetic intermediates. Its growing importance in drug discovery and crop protection research underscores the continued significance of fluorinated compounds in addressing modern challenges in healthcare and agriculture. As research progresses, we expect to see more innovative applications emerging for this multifunctional fluorinated benzoate in the coming years.